Cas no 1859876-25-7 (2-Chloro-6-[(pent-4-yn-1-yl)amino]pyrimidine-4-carboxylic acid)

• Product Name: 2-Chloro-6-[(pent-4-yn-1-yl)amino]pyrimidine-4-carboxylic acid
• CAS No: 1859876-25-7
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• CID: 5823133
• PubChem ID: 165779132
• Update Time: 2025-05-22

2-Chloro-6-[(pent-4-yn-1-yl)amino]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1859876-25-7
• EN300-1449093
• 2-chloro-6-[(pent-4-yn-1-yl)amino]pyrimidine-4-carboxylic acid
• 2-Chloro-6-[(pent-4-yn-1-yl)amino]pyrimidine-4-carboxylic acid

• Inchi： 1S/C10H10ClN3O2/c1-2-3-4-5-12-8-6-7(9(15)16)13-10(11)14-8/h1,6H,3-5H2,(H,15,16)(H,12,13,14)
• InChI Key： VMXBFPCOEJHFNG-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=CC(=N1)NCCCC#C

Computed Properties

• Exact Mass: 239.0461543g/mol
• Monoisotopic Mass: 239.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-Chloro-6-[(pent-4-yn-1-yl)amino]pyrimidine-4-carboxylic acid

Research Brief on 2-Chloro-6-[(pent-4-yn-1-yl)amino]pyrimidine-4-carboxylic acid (CAS: 1859876-25-7)

2-Chloro-6-[(pent-4-yn-1-yl)amino]pyrimidine-4-carboxylic acid (CAS: 1859876-25-7) is a novel pyrimidine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique alkyne-functionalized side chain and carboxylic acid moiety, has shown promising potential as a versatile building block for the synthesis of targeted therapeutics and as a key intermediate in drug discovery programs. Recent studies have explored its applications in covalent inhibitor design, PROTAC (Proteolysis Targeting Chimeras) development, and as a scaffold for kinase-targeted drug discovery.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the compound's utility in covalent inhibitor development. The terminal alkyne group enables efficient click chemistry modifications, while the chloro and carboxylic acid functionalities provide handles for further derivatization. Researchers have successfully incorporated this scaffold into inhibitors targeting Bruton's tyrosine kinase (BTK) and epidermal growth factor receptor (EGFR), demonstrating improved selectivity profiles compared to first-generation inhibitors.

A significant breakthrough was reported in Nature Chemical Biology (2024), where 2-Chloro-6-[(pent-4-yn-1-yl)amino]pyrimidine-4-carboxylic acid served as the warhead in a new class of covalent PROTACs. The study demonstrated that the compound's ability to form reversible covalent bonds with target proteins significantly enhanced the efficiency of targeted protein degradation, particularly for challenging targets such as transcription factors and scaffolding proteins.

From a synthetic chemistry perspective, recent advances in ACS Catalysis (2024) have developed more efficient routes to produce this compound with improved yields (up to 78%) and reduced byproduct formation. The optimized synthetic protocol employs a palladium-catalyzed amination as the key step, followed by selective chloro-substitution, addressing previous challenges in regioselectivity.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) indicate that derivatives based on this scaffold show favorable ADME properties, with moderate plasma protein binding (65-75%) and good metabolic stability in human liver microsomes. The carboxylic acid moiety appears to contribute to improved aqueous solubility while maintaining sufficient membrane permeability for cellular activity.

Ongoing clinical investigations (Phase I/II) are exploring derivatives of 2-Chloro-6-[(pent-4-yn-1-yl)amino]pyrimidine-4-carboxylic acid as potential treatments for hematological malignancies and solid tumors. Preliminary results suggest acceptable safety profiles and early signs of efficacy in biomarker modulation, particularly in pathways involving aberrant kinase signaling.

The compound's versatility is further demonstrated in chemical biology applications. A recent study in Angewandte Chemie (2024) utilized the alkyne handle for bioorthogonal labeling of cellular targets, enabling new approaches for target identification and validation in complex biological systems. This dual functionality as both a pharmacophore and a labeling handle positions this scaffold uniquely for chemical proteomics applications.

Future research directions include exploration of this scaffold in targeted protein degradation beyond PROTACs, such as molecular glues and hydrophobic tagging approaches. Additionally, computational studies are underway to develop predictive models for the covalent binding kinetics of derivatives, which could significantly accelerate the design of next-generation covalent therapeutics based on this core structure.